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Compound of Interest

Compound Name: 4-Bromo-3-chloro-5-methylphenol
CAS No.: 1881290-80-7
Cat. No.: B3112116
Get Quote
. J

4-Bromo-3-chloro-5-methylphenol (CAS No. 1881290-80-7) is a polysubstituted aromatic
compound. The strategic placement of bromo, chloro, methyl, and hydroxyl groups on the
benzene ring imparts a unique electronic and steric profile, making it a valuable intermediate
for creating complex molecular architectures with specific biological activities.

The hydroxyl group can act as a hydrogen bond donor and can be readily derivatized, while the
halogen atoms provide sites for cross-coupling reactions and can modulate the compound's
lipophilicity and metabolic stability.

Molecular Structure

The structure of 4-Bromo-3-chloro-5-methylphenol is defined by a phenol ring with
substituents at the 3, 4, and 5 positions relative to the hydroxyl group.

Caption: 2D Structure of 4-Bromo-3-chloro-5-methylphenol.

Physicochemical Data Summary
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The following table summarizes the key computed and, where available, experimental
properties of the molecule. This data is crucial for designing synthetic routes and predicting the
compound's behavior in biological systems.

Property Value Source

CAS Number 1881290-80-7 PubChem[1]

Molecular Formula C7HeBrCIO PubChem[1]

Molecular Weight 221.48 g/mol PubChem[1]
4-bromo-3-chloro-5-

IUPAC Name PubChem[1]
methylphenol

SMILES CC1=CC(=CC(=C1Br)Cl)O PubChem[1]
HLSGKNUHUDYLGD-

InChiKey PubChem[1]
UHFFFAOYSA-N

Calculated XLogP3 3.3 PubChem[1]
Expected to be a solid at room

Appearance Inferred
temperature

Synthesis and Manufacturing Insights

A validated, peer-reviewed synthesis protocol specifically for 4-Bromo-3-chloro-5-
methylphenol is not readily available in the literature. However, based on established
principles of electrophilic aromatic substitution on phenol derivatives, a plausible and logical
synthetic route can be proposed. The primary challenge lies in achieving the desired
regioselectivity due to the directing effects of the substituents.

Proposed Synthetic Workflow

The synthesis can be envisioned starting from the commercially available 3-chloro-5-
methylphenol. The hydroxyl and methyl groups are ortho-, para-directing activators, while the
chloro group is a deactivating ortho-, para-director. The key is to control the position of the
incoming electrophile (bromine).
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Caption: Proposed workflow for the synthesis of the target compound.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a conceptual framework. Researchers must perform initial small-scale trials to
optimize conditions such as temperature, reaction time, and purification methods.

o Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser, dissolve 1 equivalent of 3-chloro-5-methylphenol in
glacial acetic acid.

e Bromination: Cool the solution in an ice bath to 0-5 °C. From the dropping funnel, add a
solution of 1.05 equivalents of bromine in glacial acetic acid dropwise over 30-60 minutes,
ensuring the temperature remains below 10 °C.

o Causality Insight: The hydroxyl group is the most powerful activating group on the ring. It
will direct the incoming bromine electrophile primarily to the positions ortho and para to it.
The position para to the hydroxyl group (C4) is the most sterically accessible and
electronically favored, leading to the desired 4-bromo product as the major isomer. Acetic
acid is used as a polar protic solvent that can facilitate the polarization of Br2.

o Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

o Workup: Quench the reaction by pouring the mixture into a beaker of cold water containing a
small amount of sodium bisulfite to neutralize any excess bromine. Extract the aqueous
mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).
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 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column
chromatography on silica gel.

Applications in Drug Discovery and Development

The true value of 4-Bromo-3-chloro-5-methylphenol lies in its potential as a scaffold for
synthesizing biologically active molecules. Its structure is particularly relevant in the
development of kinase inhibitors.

Core Scaffold for B-Raf Kinase Inhibitors

Several patents identify compounds with similar substitution patterns as potent inhibitors of
protein kinases, including B-Raf.[2] The B-Raf kinase is a critical component of the MAPK/ERK
signaling pathway, which regulates cell proliferation, differentiation, and survival. Mutations in
the BRAF gene, such as the V600E mutation, lead to constitutive activation of this pathway and
are a major driver in numerous cancers, including melanoma.
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Caption: The role of B-Raf in the MAPK/ERK pathway and the site of therapeutic intervention.
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4-Bromo-3-chloro-5-methylphenol can serve as a key starting material for synthesizing more
complex molecules designed to fit into the ATP-binding pocket of the B-Raf kinase domain. The
phenol moiety can be used as an anchor point, while the bromo- and chloro-substituents can
be exploited for further chemical modifications (e.g., via Suzuki or Buchwald-Hartwig coupling
reactions) to build out the molecule and improve its potency and selectivity.

Analytical and Characterization Protocols

Robust analytical methods are essential for confirming the identity and purity of 4-Bromo-3-
chloro-5-methylphenol. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold
standard for analyzing halogenated phenols.[3][4]

GC-MS Protocol for Identification and Purity
Assessment

o Sample Preparation: Prepare a 1 mg/mL solution of the compound in a high-purity solvent
such as dichloromethane or ethyl acetate.

e GC Conditions:

o Column: A low-polarity capillary column, such as a 5% diphenyl / 95% dimethyl
polysiloxane phase (e.g., TG-5SiIMS), is recommended for excellent separation of
phenolic compounds.[3]

o Injector: Use a splitless injection mode at 275 °C.

o Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 300 °C and
hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 450.

o Source Temperature: 230 °C.
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o Expected Results: The compound should elute as a sharp peak. The mass spectrum is
expected to show a characteristic molecular ion (M*) peak cluster due to the isotopic
distribution of bromine (7°Br/81Br = 1:1) and chlorine (3°Cl/3’Cl = 3:1). The fragmentation
pattern will be indicative of the substituted phenol structure, with fragments corresponding to
the loss of Br, Cl, and methyl groups.

Safety, Handling, and Storage

As a halogenated phenol, 4-Bromo-3-chloro-5-methylphenol must be handled with
appropriate care. While specific toxicity data is not available, compounds of this class are
generally considered to be irritants and potentially harmful.

o Hazard Classification (Anticipated):
o Causes skin irritation.
o Causes serious eye irritation.
o May cause respiratory irritation.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH
standards.

o Skin Protection: Handle with chemically resistant gloves (e.g., nitrile rubber). Wear a lab
coat.

o Respiratory Protection: Handle in a well-ventilated fume hood. If dust is generated, use a
NIOSH-approved N95 respirator.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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